Cas no 938882-15-6 (4-{3-butyl-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-8-yl}benzene-1-sulfonamide)

• Product Name: 4-{3-butyl-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-8-yl}benzene-1-sulfonamide
• CAS No: 938882-15-6
• MF: C₁₉H₂₂N₆O₄S
• MW: 430.480782032013
• CID: 5913046
• PubChem ID: 16623623
• Update Time: 2025-10-29

4-{3-butyl-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-8-yl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(2-butyl-4,7-dimethyl-1,3-dioxopurino[7,8-a]imidazol-6-yl)benzenesulfonamide
• 4-(3-butyl-1,7-dimethyl-2,4-dioxo-3,4-dihydro-1H-imidazo[2,1-f]purin-8(2H)-yl)benzenesulfonamide
• F3234-0299
• UPCMLD0ENAT5857686:001
• AKOS001405936
• Z240870790
• 938882-15-6
• 4-{3-butyl-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-8-yl}benzene-1-sulfonamide

• Inchi： 1S/C19H22N6O4S/c1-4-5-10-23-17(26)15-16(22(3)19(23)27)21-18-24(15)11-12(2)25(18)13-6-8-14(9-7-13)30(20,28)29/h6-9,11H,4-5,10H2,1-3H3,(H2,20,28,29)
• InChI Key： ADUZAQIKPSJSQE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N1C(C)=CN2C1=NC1=C2C(N(C(N1C)=O)CCCC)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 430.14232438g/mol
• Monoisotopic Mass: 430.14232438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 793
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 131Ų

Additional information on 4-{3-butyl-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-8-yl}benzene-1-sulfonamide

Compound CAS No. 938882-15-6: A Comprehensive Overview

The compound with CAS No. 938882-15-6 is a highly specialized chemical entity known as 4-{3-butyl-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}benzene-1-sulfonamide. This molecule belongs to the class of imidazo[1,2-g]purin derivatives and is characterized by its complex structure and potential biological activity. The imidazo[1,2-g]purin core is a heterocyclic compound that has been extensively studied for its role in various pharmacological applications.

The sulfonamide group attached to the benzene ring in this compound is a key functional group that contributes to its solubility and bioavailability. Recent studies have shown that sulfonamides can enhance the pharmacokinetic properties of drugs by improving their absorption and distribution in the body. This makes the compound a promising candidate for drug development in fields such as oncology and infectious diseases.

One of the most notable features of this compound is its imidazo[1,2-g]purin moiety. This heterocyclic structure is known for its ability to interact with various biological targets such as enzymes and receptors. For instance, research has indicated that imidazo[1,2-g]purins can act as inhibitors of certain kinases involved in cell signaling pathways. This property makes them valuable in the design of targeted therapies for diseases like cancer.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound using a combination of coupling reactions and cyclization techniques. The introduction of the butyl and methyl substituents on the imidazo[1,2-g]purin ring has been shown to significantly influence its pharmacodynamic properties. These substituents not only enhance the stability of the molecule but also modulate its binding affinity to target proteins.

In terms of biological activity, this compound has demonstrated potent inhibitory effects against several key enzymes associated with inflammatory processes and cancer progression. For example, studies have shown that it can inhibit the activity of cyclooxygenase (COX) enzymes at nanomolar concentrations. This suggests that it could be developed into a novel anti-inflammatory agent with improved efficacy compared to existing drugs.

Moreover, the benzene ring in this compound plays a crucial role in determining its pharmacophoric properties. The sulfonamide group attached to this ring not only enhances solubility but also serves as a site for further chemical modification. Researchers are currently exploring the potential of adding additional functional groups to this ring to enhance its therapeutic profile.

The discovery and development of CAS No. 938882-15-6 represent a significant milestone in medicinal chemistry. Its unique structure and promising biological activity make it a valuable asset in the pipeline of new drug candidates. As research continues to uncover its full potential, this compound is expected to play a pivotal role in advancing our understanding of disease mechanisms and developing innovative treatments.